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Compound of Interest

Compound Name: Promethazine sulfoxide

Cat. No.: B023261

Essential Safety and Handling of Promethazine
Sulfoxide

This guide provides crucial safety and logistical information for the handling and disposal of
Promethazine sulfoxide in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures.

Personal Protective Equipment (PPE)

When handling Promethazine sulfoxide, it is imperative to use appropriate personal protective
equipment to prevent exposure. The following table summarizes the recommended PPE.

Area of Protection Required PPE Standard/Specification
_ _ _ _ NIOSH (US) N100 or EN 143
Respiratory Protection Full-face particle respirator _ _
(EV) P3 respirator cartridges
_ _ NIOSH (US) or EN 166 (EU)
Eye Protection Face shield and safety glasses
approved
Hand Protection Chemical-resistant gloves Inspected prior to use
Skin and Body Laboratory coat Standard laboratory practice
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Operational Plan for Safe Handling

A systematic approach to handling Promethazine sulfoxide from receipt to disposal is critical
to minimize risks.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
» Store the container in a tightly closed, dry, and well-ventilated place.[1]

» Promethazine sulfoxide is light-sensitive and should be stored at -20°C under an inert
atmosphere.[1]

2. Preparation and Handling:

o All handling of Promethazine sulfoxide should be conducted in a designated area with
appropriate exhaust ventilation, such as a chemical fume hood.[1]

¢ Avoid the formation of dust or aerosols.[1]

o Prevent contact with skin and eyes by wearing the specified PPE.[1]
e Avoid breathing vapors, mist, or gas.[1]

3. In Case of Accidental Exposure:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a physician.[1]

o Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.[1]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1]
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4. Accidental Release Measures:
o Wear appropriate personal protective equipment.[1]
o Ensure adequate ventilation.[1]

» Contain the spillage and collect it with a non-combustible absorbent material (e.g., sand,
earth, diatomaceous earth, vermiculite).[1]

» Place the collected material in a suitable, closed container for disposal.[1]
e Do not let the product enter drains.[1]

Disposal Plan

Proper disposal of Promethazine sulfoxide and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Unused Product: Offer surplus and non-recyclable solutions to a licensed professional waste
disposal company.[1]

» Contaminated Packaging: Dispose of as unused product in accordance with local, state, and
federal regulations.[1]

e General Guidance for Pharmaceutical Waste:
o Do not dispose of down the sink or toilet unless specifically instructed to do so.[2]

o For disposal in household trash (not recommended for laboratory settings, but provides
context), the material should be mixed with an undesirable substance like used coffee
grounds or kitty litter and placed in a sealed bag.[2][3]

Experimental Workflow

The following diagram outlines the standard workflow for handling Promethazine sulfoxide in
a research setting.
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Caption: Workflow for safe handling of Promethazine sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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